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Compound of Interest

Compound Name: 3,3-Dimethylhexanal

Cat. No.: B13796468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and synthetic pathways of 3,3-Dimethylhexanal (CAS No. 55320-

57-5). While commercial availability is indicated by chemical suppliers, detailed biological data,

including specific signaling pathways and in-depth toxicological studies, are not extensively

documented in publicly available literature. This guide summarizes the known chemical and

physical data, outlines a probable synthetic route based on available information, and

discusses the general toxicological context of aliphatic aldehydes. The information is intended

to serve as a foundational resource for researchers and professionals in drug development and

other scientific fields.

Introduction
3,3-Dimethylhexanal is a branched-chain aliphatic aldehyde. Such compounds are of interest

in various chemical synthesis applications and are structurally related to molecules that can

have roles in flavor chemistry and as intermediates in the production of more complex

molecules. Due to the reactive nature of the aldehyde functional group, these compounds can

participate in a variety of chemical reactions, making them versatile building blocks. However,

there is a notable lack of specific biological research on 3,3-Dimethylhexanal itself. This guide

aims to collate the currently available technical information on this compound.
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Commercial Availability
3,3-Dimethylhexanal is reported to be in commercial production.[1] While a comprehensive list

of all suppliers is not readily available, the chemical marketplace LookChem indicates that the

product has achieved commercial mass production and lists three raw suppliers.[1] For

researchers seeking to procure this compound, it is advisable to inquire with chemical suppliers

specializing in organic intermediates and fine chemicals.

Table 1: Commercial Availability Data for 3,3-Dimethylhexanal

Property Information Source

CAS Number 55320-57-5 [1][2][3]

Synonyms
3,3-dimethyl-hexanal; Hexanal,

3,3-dimethyl-
[1]

Commercial Status
Achieved commercial mass

production
[1]

Purity (Typical) 99% (as per raw supplier data) [1]

Physicochemical and Spectral Data
The fundamental physicochemical properties of 3,3-Dimethylhexanal have been computed

and are available in public databases such as PubChem.[2] Experimental spectral data,

including mass spectrometry, has also been documented.[2][3]

Table 2: Physicochemical Properties of 3,3-Dimethylhexanal
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Property Value Source

Molecular Formula C8H16O [1][2][3]

Molecular Weight 128.21 g/mol [2]

LogP 2.40170 [1]

Polar Surface Area (PSA) 17.07 Å² [1]

Kovats Retention Index (Semi-

standard non-polar)
915.5 [2]

Table 3: Spectral Data for 3,3-Dimethylhexanal

Spectral Data Type Database Notes

Mass Spectrum (Electron

Ionization)

NIST Mass Spectrometry Data

Center

Available in the NIST

WebBook.[3]

GC-MS PubChem Data available.[2]

IR Spectra PubChem
Vapor Phase IR Spectra

available.[2]

Synthesis of 3,3-Dimethylhexanal
A feasible synthetic route for 3,3-Dimethylhexanal is the hydrogenation of an unsaturated

precursor, specifically 3,3-dimethyl-hex-4t-enal.[1] This reaction typically employs a palladium

on activated charcoal (Pd/C) catalyst.[1]

Proposed Experimental Protocol: Hydrogenation of 3,3-
dimethyl-hex-4t-enal
This protocol is a generalized procedure for the hydrogenation of an unsaturated aldehyde

using a Pd/C catalyst and should be optimized for the specific substrate and scale.

Materials:
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3,3-dimethyl-hex-4t-enal

Palladium on activated charcoal (5% or 10% Pd/C)

Solvent (e.g., ethanol, ethyl acetate)

Hydrogen gas (H₂)

Inert gas (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Hydrogenation apparatus (e.g., balloon hydrogenation setup or a Parr hydrogenator)

Filtration apparatus (e.g., Celite or a syringe filter)

Procedure:

Reaction Setup: In a round-bottom flask, add the 3,3-dimethyl-hex-4t-enal followed by the

solvent (e.g., ethanol). The flask should be equipped with a magnetic stir bar.

Inert Atmosphere: Flush the flask with an inert gas (argon or nitrogen) to remove oxygen.

Catalyst Addition: Carefully add the Pd/C catalyst to the reaction mixture under the inert

atmosphere.

Hydrogenation: Secure a hydrogen-filled balloon to the flask (for atmospheric pressure

hydrogenation) or place the reaction vessel in a Parr hydrogenator. Evacuate the inert gas

and introduce hydrogen. For the balloon method, this is typically done via a three-way

stopcock. Repeat the vacuum/hydrogen cycle three times to ensure the atmosphere is

saturated with hydrogen.

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress

of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC)

or Gas Chromatography (GC) to observe the disappearance of the starting material.

Work-up: Once the reaction is complete, carefully vent the hydrogen and flush the system

with an inert gas.
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Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Pd/C

catalyst. Wash the filter cake with a small amount of the solvent.

Purification: Remove the solvent from the filtrate under reduced pressure using a rotary

evaporator. The resulting crude 3,3-Dimethylhexanal can be purified, if necessary, by

distillation or column chromatography.
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Synthesis Workflow

Start: 3,3-dimethyl-hex-4t-enal

Dissolve in Solvent
(e.g., Ethanol)

Establish Inert Atmosphere
(Argon/Nitrogen)

Add Pd/C Catalyst

Hydrogenate
(H2, atmospheric pressure)

Monitor Reaction
(TLC/GC)

Filter to Remove Catalyst

Upon Completion

Solvent Removal & Purification
(Distillation/Chromatography)

End Product:
3,3-Dimethylhexanal

Click to download full resolution via product page

Workflow for the Synthesis of 3,3-Dimethylhexanal.
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Biological Activity and Signaling Pathways
A thorough search of scientific literature reveals a significant lack of studies on the specific

biological activity and signaling pathways of 3,3-Dimethylhexanal. Research on aliphatic

aldehydes often focuses on their toxicity, which is generally attributed to the high reactivity of

the aldehyde group with biological macromolecules.

General Toxicity of Aliphatic Aldehydes
Lower molecular weight aliphatic aldehydes are known to be irritants to the mucous

membranes of the eyes and respiratory tract.[4] The unsaturated aldehydes are generally more

toxic than their saturated counterparts.[4] The toxicity of aldehydes is linked to their ability to

form covalent adducts with nucleophilic residues on macromolecules, which can disrupt cellular

function.[5] Chronic exposure to some aldehydes has been associated with adverse health

effects.[6][7]

Due to the absence of specific data for 3,3-Dimethylhexanal, it is prudent to handle this

compound with appropriate safety precautions in a laboratory setting, assuming it may have

irritant properties similar to other aliphatic aldehydes.

Signaling Pathways
There is no available information linking 3,3-Dimethylhexanal to any specific signaling

pathways. Research in the broader field of lipidomics has identified other aldehydes as

signaling molecules, but this cannot be extrapolated to 3,3-Dimethylhexanal without direct

experimental evidence.

Conclusion
3,3-Dimethylhexanal is a commercially available branched-chain aldehyde with well-defined

physicochemical properties. Its synthesis can be achieved through the hydrogenation of its

unsaturated precursor, 3,3-dimethyl-hex-4t-enal. However, there is a significant gap in the

scientific literature regarding its biological activity, with no specific studies on its interaction with

cellular signaling pathways or detailed toxicological profile. Researchers and drug development

professionals should consider this lack of biological data when planning to work with this

compound and should adhere to standard safety protocols for handling reactive aldehydes.
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Further research is warranted to elucidate the potential biological roles and toxicological profile

of 3,3-Dimethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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